Cas no 1805350-95-1 (6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine)

• Product Name: 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine
• CAS No: 1805350-95-1
• MF: C₇H₄Br₂F₂IN
• MW: 426.822639465332
• CID: 4862621
• Update Time: 2025-05-23

6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H4Br2F2IN/c8-2-3-1-4(9)13-6(5(3)12)7(10)11/h1,7H,2H2
• InChI Key： JCIUBYGZOIHCEE-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=CC=1CBr)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine

6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805350-95-1): A Comprehensive Overview

6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805350-95-1) is a multifunctional halogenated pyridine derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound features a pyridine ring substituted with bromine, iodine, and difluoromethyl groups, making it a valuable building block for the synthesis of complex molecules with diverse biological activities.

The bromomethyl group in 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine provides a versatile handle for further functionalization through nucleophilic substitution reactions. This property is particularly useful in the development of novel pharmaceuticals and agrochemicals, where the introduction of specific functional groups can significantly enhance the potency and selectivity of the final product. Recent studies have demonstrated that compounds derived from this scaffold exhibit promising antiviral, antibacterial, and anticancer activities, making them attractive candidates for drug discovery programs.

The difluoromethyl group in 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine is known to influence the electronic properties of the molecule, often leading to enhanced metabolic stability and improved pharmacokinetic profiles. Fluorinated compounds are increasingly being explored in medicinal chemistry due to their ability to modulate biological targets with high precision. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of difluoromethyl-substituted pyridines showed potent inhibition of a key enzyme involved in cancer progression, highlighting the potential of this class of compounds in therapeutic applications.

The presence of iodine in 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine adds another layer of complexity to its chemical behavior. Iodinated compounds are often used as radiolabeling agents in medical imaging and as intermediates in the synthesis of radiopharmaceuticals. The iodine atom can also be readily replaced by other functional groups through various chemical transformations, such as Suzuki coupling reactions, which are widely used in the synthesis of biologically active molecules. This versatility makes 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine an attractive starting material for the development of new therapeutic agents.

In addition to its applications in medicinal chemistry, 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine has shown promise in materials science. The combination of halogenated and fluorinated functionalities can lead to the formation of materials with unique optical and electronic properties. For example, a recent study published in Advanced Materials demonstrated that pyridine derivatives with similar substituents could be used to create highly efficient organic light-emitting diodes (OLEDs) with improved stability and performance.

The synthesis of 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine typically involves a multi-step process that includes the sequential introduction of bromine, iodine, and difluoromethyl groups onto the pyridine ring. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for both academic and industrial applications.

In conclusion, 6-Bromo-4-(bromomethyl)-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805350-95-1) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and organic synthesis. Its unique combination of halogenated and fluorinated functionalities makes it an attractive starting material for the development of novel pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research.